Cas no 1804876-95-6 (4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile)

4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile is a fluorinated pyridine derivative with a bromomethyl substituent, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and trifluoromethoxy groups enhances its utility in medicinal chemistry and agrochemical applications, where such moieties often improve metabolic stability and bioavailability. The bromomethyl group offers a reactive site for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. This compound's unique combination of electron-withdrawing and reactive functionalities makes it valuable for constructing complex heterocyclic frameworks. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use under controlled conditions, it requires handling with appropriate safety measures due to its reactive nature.

4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile structure

1804876-95-6 structure

Product Name:4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile

CAS No:1804876-95-6

MF:C₁₀H₆BrF₅N₂O

MW:345.063458919525

CID:4845427

Update Time:2025-05-25

4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile
- Inchi： 1S/C10H6BrF5N2O/c11-3-5-6(9(12)13)4-18-7(1-2-17)8(5)19-10(14,15)16/h4,9H,1,3H2
- InChI Key： WTIGCNCZICQQGN-UHFFFAOYSA-N
- SMILES： BrCC1=C(C(CC#N)=NC=C1C(F)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 343
XLogP3: 2.9
Topological Polar Surface Area: 45.9

4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029079363-1g	4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile	1804876-95-6	97%	1g	$1,490.00	2022-04-01

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Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804876-95-6)

In the realm of advanced organic chemistry and pharmaceutical intermediates, 4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804876-95-6) stands out as a highly specialized compound. This molecule, characterized by its unique pyridine core and multiple halogenated functional groups, has garnered significant attention for its potential applications in drug discovery and agrochemical development. Researchers and industry professionals frequently search for terms like "pyridine derivatives synthesis," "difluoromethyl group applications," and "trifluoromethoxy compounds" to explore its utility.

The structural complexity of 4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile makes it a valuable building block in medicinal chemistry. Its bromomethyl group offers a reactive site for further functionalization, while the difluoromethyl and trifluoromethoxy moieties enhance metabolic stability and bioavailability—key factors in modern drug design. Recent trends in AI-driven molecular modeling and green chemistry have further amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic routes.

From a synthetic perspective, the preparation of CAS No. 1804876-95-6 involves multi-step reactions, often requiring precise control over temperature and reagent stoichiometry. Laboratories focusing on high-throughput screening or catalysis optimization frequently investigate this compound to improve yield and purity. Additionally, its relevance to fluorine chemistry—a hotspot in pharmaceutical research—makes it a subject of studies exploring C-F bond activation and selective fluorination techniques.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, its pyridine-acetonitrile scaffold is explored for developing novel pesticides with improved environmental profiles. Searches for "halogenated pyridine pesticides" or "eco-friendly crop protection" often intersect with discussions about this molecule. Its stability under various pH conditions and compatibility with formulation additives make it a candidate for next-generation solutions.

Analytical characterization of 4-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetonitrile typically employs techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure accurate identification and purity assessment, critical for regulatory compliance in industries. The rise of automated purification systems and machine learning for spectral analysis has further streamlined its quality control processes.

Looking ahead, the demand for CAS No. 1804876-95-6 is expected to grow, driven by innovations in precision medicine and sustainable agriculture. Its versatility in cross-coupling reactions and compatibility with bioorthogonal chemistry tools position it as a cornerstone in interdisciplinary research. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound will likely remain a focal point for years to come.